Cas no 34983-48-7 (Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-)

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- structure
34983-48-7 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-
CAS No:34983-48-7
MF:C11H17N5O10P2S
MW:473.292702436447
CID:295254
PubChem ID:121990
Update Time:2025-04-19

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine5'-(trihydrogen diphosphate), 2-(methylthio)-
    • 2- METHYLTHIOADENOSINE- 5'- O- DIPHOSPHATE ( 2-MES-ADP )
    • 2-Methylthioadenosine diphosphate trisodium salt,2-(Methylthio)adenosine-5'-(trihydrogendiphosphate)trisodiumsalt
    • 2,6,2',6'-TETRAMETHYL-N,N,N',N'-TETRAPHENYL-BENZIDINE
    • 2-METHYLTHIOADENOSINE DIPHOSPHATE TRISODIUM
    • 2-Methylthioadenosine diphosphate trisodium salt
    • 2-METHYLTHIO-ADP TRISODIUM
    • 2-METHYLTHIO-ADP TRISODIUM SALT
    • methylthio-adp
    • 2-Methylthio-ADP
    • 2-MeSADP
    • 2-(Methylthio)adenosine 5'-diphosphate
    • 2-(Methylthio)adenosine 5'-(trihydrogen diphosphate)
    • Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)-
    • DTXSID20956439
    • [({[(2R,3S,4R,5R)-5-[6-amino-2-(methylsulfanyl)-9H-purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]phosphonic acid
    • [3H]2MeSADP
    • [(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • 2-(methylsulfanyl)adenosine 5'-(trihydrogen diphosphate)
    • GTPL1763
    • ((2R,3S,4R,5R)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyltrihydrogendiphosphate
    • 6AD
    • (3H)2-Mes-ADP
    • BDBM50118242
    • GTPL1710
    • D0U7EQ
    • 2-methylthio-adenosine-5'-diphosphate
    • [3H]2-methylthio-ADP
    • ((2S,3R,4S,5S)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • 2-(Methylthio)adenosine 5'-diphosphate
    • 2-MeSADP
    • 2-methylthio-ADP
    • 9-{5-O-[Hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-2-(methylsulfanyl)-9H-purin-6-amine
    • SCHEMBL195864
    • 2MeSADP
    • D0BB0O
    • Q27072021
    • CHEMBL435402
    • 34983-48-7
    • ((2R,3S,4R,5R)-5-(6-amino-2-(methylthio)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • 2-(Methylthio)-Adenosinediphosphate
    • Methylthio-adenosine diphosphate
    • Inchi: 1S/C11H17N5O10P2S/c1-29-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(25-10)2-24-28(22,23)26-27(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1
    • InChI Key: WLMZTKAZJUWXCB-KQYNXXCUSA-N
    • SMILES: S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](COP(=O)(O)OP(=O)(O)O)O1)O)O)N

Computed Properties

  • Exact Mass: 538.96300
  • Monoisotopic Mass: 473.01713693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 258Ų

Experimental Properties

  • Solubility: H2O: 35 mg/mL
  • PSA: 286.01000
  • LogP: 0.87170

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Security Information

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Production Method

Production Method 1

Reaction Conditions
1.1R:POCl3, S:(EtO)3P=O
2.1R:Diimidazolyl ketone, S:DMF
Reference
The preparation of 32P-labeled 2-methylthioadenosine di- and triphosphates
By Skoblov, M. Yu. et al, Bioorganicheskaya Khimiya, 1999, 25(9), 702-707

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Raw materials

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Preparation Products

Adenosine 5'-(trihydrogen diphosphate), 2-(methylthio)- Related Literature

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